Cas no 151094-98-3 (Ethanone,1-(5-ethoxy-4-nitro-2-thienyl)-)

• Product Name: Ethanone,1-(5-ethoxy-4-nitro-2-thienyl)-
• CAS No: 151094-98-3
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 99684
• PubChem ID: 15637298
• Update Time: 2025-04-18

Ethanone,1-(5-ethoxy-4-nitro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-ethoxy-4-nitro-2-thienyl)-
• Ethanone, 1-(5-ethoxy-4-nitro-2-thienyl)- (9CI)
• 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone
• 5-Acetyl-2-ethoxy-3-nitrothiophen
• 151094-98-3

• Inchi： 1S/C8H9NO4S/c1-3-13-8-6(9(11)12)4-7(14-8)5(2)10/h4H,3H2,1-2H3
• InChI Key： XNOAFLYGBRJOGZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC(=C1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.02527
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44